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Compound of Interest

Compound Name: 5-methylhexane-1,2-diol

CAS No.: 73811-76-4

Cat. No.: B6229938

Get Quote

Executive Summary: The Invisible Variable
You are likely working with 5-methylhexane-1,2-diol (CAS: 73811-76-4) because of its unique

amphiphilic profile—the terminal vicinal diol provides water solubility and hydrogen bonding

capability, while the branched 5-methylhexyl tail offers distinct lipophilicity compared to linear

1,2-hexanediol.[1]

The Challenge: The 1,2-diol moiety is an aggressive hydrogen-bond acceptor.[1] In

environments with >40% relative humidity (RH), this molecule does not just "get wet"; it

undergoes bulk hygroscopic expansion. This alters molarity, changes viscosity, and can

catalyze the hydrolysis of moisture-sensitive esters or amides present in your co-formulations.

This guide replaces generic "store in a cool, dry place" advice with a rigorous, field-proven

protocol for maintaining >99% purity during drug development workflows.

Physical Profile & Hygroscopic Risk[1][2]
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Property Value / Characteristic Impact on Handling

Molecular Structure
C₇H₁₆O₂ (Branched vicinal

diol)

Amphiphilic; acts as a

surfactant/cosolvent.[1]

Hygroscopicity High (Class 3)
Absorbs atmospheric moisture

within minutes of exposure.

Physical State Viscous Colorless Liquid

High viscosity traps micro-

bubbles of humid air during

pouring.

Solubility Water, Alcohols, Glycols
Miscibility with water drives the

absorption equilibrium.

Critical RH ~40-45%

Above this humidity, water

uptake accelerates

exponentially.[1]

Core Protocol: The "Dry Chain" Storage System
We utilize a three-tier storage strategy. Choose the tier that matches your experiment's

sensitivity.

Tier 1: General Synthesis (Purity Criticality: Low)
Container: Amber borosilicate glass with Teflon-lined screw cap.[1]

Seal: Parafilm® M wrapped counter-clockwise (with the thread) to prevent loosening.

Environment: Standard laboratory desiccator with indicating silica gel.

Tier 2: Analytical Standards (Purity Criticality: High)
Container: Crimped septum vials (butyl rubber septa).

Headspace: Purged with dry Nitrogen (N₂) or Argon.[1]

Technique: Never open the cap. Withdraw via syringe (see Section 4).
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Tier 3: Long-Term Banking (Purity Criticality: Critical)
Primary: Flame-sealed glass ampoules (ideal) or Sure/Seal™ style bottles.

Secondary: Heat-sealed aluminized Mylar bag with a molecular sieve packet.

Temp: +4°C. Note: Bring to Room Temperature (RT) before opening to prevent

condensation.

Visualization: Storage Decision Logic
The following diagram illustrates the decision matrix for storing 5-methylhexane-1,2-diol
based on usage frequency and sensitivity.

Incoming 5-Methylhexane-1,2-Diol

Usage Frequency?

Daily / Weekly

High Turnover

Monthly / Archival

Low Turnover

Tier 1: Desiccator Storage
(Screw Cap + Parafilm)

General Use

Tier 2: Septum Vial
(N2 Purge + Syringe Access)

Analytical/Sensitive

Tier 3: Deep Storage
(Sealed Ampoule/Mylar Bag)

Check Silica Gel Weekly Equilibrate to RT before use
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Figure 1: Decision tree for selecting the appropriate storage tier based on experimental

frequency and sensitivity.
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Operational Guide: Handling & Dispensing
The "Syringe-Only" Rule (Tier 2)
Why: Pouring viscous diols introduces air bubbles.[1] In a humid lab (50% RH), these bubbles

are micro-reactors transferring moisture directly into the bulk liquid.

Protocol:

Equilibrate: If stored cold, allow the container to sit at room temperature for 30 minutes. Do

not open while cold.

Purge: Insert a needle connected to an inert gas line (N₂) into the septum. Insert a vent

needle. Flush headspace for 30 seconds.

Withdraw: Remove the vent. Invert the bottle. Draw liquid into a dry, gas-tight syringe.

Seal: Remove the syringe and gas needle simultaneously.

Re-Drying (Rescue Protocol)
If you suspect water contamination (e.g., >0.5% water content):

Add 3Å Molecular Sieves (activated) to the liquid (20% w/v).

Allow to stand for 24 hours.

Filter through a 0.2 µm hydrophobic PTFE filter to remove sieve dust.

Note: Do not use silica gel directly in the liquid; it is too difficult to filter out completely from

viscous diols.

Troubleshooting & FAQs
Q1: The liquid has become cloudy or hazy. Is it degraded?

Diagnosis: Likely Phase Separation induced by moisture.[1] 5-methylhexane-1,2-diol is
amphiphilic.[1] If it absorbs enough water, and is dissolved in a non-polar solvent (like

hexane or toluene), the water-diol complex may phase separate.[1]
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Fix: Perform a Karl Fischer (KF) titration. If water is high, dry with molecular sieves. If KF is

low, check for precipitation of other solutes.

Q2: My reaction yield dropped, and I see hydrolysis byproducts.

Causality: The diol acted as a water carrier. Even if your solvent was dry, the 1,2-diol moiety

can "shuttle" atmospheric water into the reaction.

Prevention: Do not trust the bottle label after opening. Dry the diol using the "Rescue

Protocol" (Section 5) immediately before adding it to sensitive reactions (e.g., isocyanate

couplings, esterifications).

Q3: Can I store this in a standard fridge?

Risk: Yes, but only if secondary containment is used.[1] Fridges have high humidity. A screw-

cap bottle alone is insufficient; as the air inside the bottle cools, it contracts, creating a

vacuum that sucks humid fridge air past the threads.

Solution: Place the bottle inside a Ziploc bag containing a desiccant packet before

refrigerating.

Scientific Rationale: The Mechanism of Hygroscopicity
The 1,2-diol motif allows for the formation of a stable cyclic hydrogen-bonded network with

water molecules.[1] Unlike simple alcohols, the vicinal hydroxyls can "chelate" a water

molecule, energetically favoring absorption.
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Figure 2: Mechanistic pathway of water chelation by vicinal diols leading to solvent

degradation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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